Cas no 1018269-27-6 (N-ethyl-4-(1-piperazinyl)-Benzamide)

• Product Name: N-ethyl-4-(1-piperazinyl)-Benzamide
• CAS No: 1018269-27-6
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 1096465
• PubChem ID: 28749590
• Update Time: 2025-04-20

N-ethyl-4-(1-piperazinyl)-Benzamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-4-(1-piperazinyl)-Benzamide
• A1-02913
• SCHEMBL531982
• N-Ethyl-4-piperazin-1-yl-benzamide
• AKOS015917603
• N-ethyl-4-piperazin-1-ylbenzamide
• 1018269-27-6
• N-ethyl-4-(piperazin-1-yl)benzamide
• ROBGHJAAQLONAV-UHFFFAOYSA-N

• Inchi： 1S/C13H19N3O/c1-2-15-13(17)11-3-5-12(6-4-11)16-9-7-14-8-10-16/h3-6,14H,2,7-10H2,1H3,(H,15,17)
• InChI Key： ROBGHJAAQLONAV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N1CCNCC1)NCC

Computed Properties

• Exact Mass: 233.152812g/mol
• Monoisotopic Mass: 233.152812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.31g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 44.4Ų